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Compound of Interest

Compound Name: ETHOXY(ETHYL)AMINE

Cat. No.: B1615095 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling volatile and hazardous chemicals like

Ethoxy(ethyl)amine. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans to minimize risks and ensure a safe working

environment.

Chemical Safety Data
A thorough understanding of the chemical properties of Ethoxy(ethyl)amine is the first step

toward safe handling. The following table summarizes key quantitative data for this compound.
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Property Value Source

Molecular Formula C4H11NO [1]

Molecular Weight 89.14 g/mol [1]

Boiling Point 104 °C @ 760 mmHg [2]

Flash Point 20 °C (68 °F) [2]

Autoignition Temperature 265 °C (509 °F) [2]

Lower Explosion Limit 1.9 Vol % [2]

Upper Explosion Limit 11.2 Vol % [2]

Specific Gravity 0.851 [2]

Vapor Pressure 25 mbar @ 20 °C [2]

pH 11.9 (10% aq. solution) [2]

Hazard Identification and Personal Protective
Equipment (PPE)
Ethoxy(ethyl)amine is classified as a highly flammable liquid and vapor that causes severe

skin burns and eye damage.[1] It is also harmful if swallowed or in contact with skin.[2]

Adherence to proper PPE protocols is mandatory to prevent exposure.
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Hazard GHS Pictogram Required PPE

Flammable Liquid 🔥

Flame-retardant lab coat,

stored away from ignition

sources.

Skin Corrosion/Irritation corrosive

Chemical-resistant gloves

(e.g., nitrile, neoprene), lab

coat, closed-toe shoes.

Serious Eye Damage corrosive
Chemical safety goggles

and/or face shield.

Acute Toxicity (Oral, Dermal) ❗ Gloves, lab coat.

Operational and Handling Protocols
Safe handling practices are critical to prevent accidents and exposure. The following workflow

outlines the necessary steps for working with Ethoxy(ethyl)amine.

Fig. 1: Safe Handling Workflow for Ethoxy(ethyl)amine.

Step-by-Step Handling Procedure:

Preparation:

Always work in a well-ventilated area, preferably within a chemical fume hood.[2]

Ensure that an eyewash station and safety shower are readily accessible.[2]

Wear suitable protective clothing, gloves, and eye/face protection.[2]

Keep away from sources of ignition as the substance is highly flammable.[2] Use spark-

proof tools and explosion-proof equipment.[2]

Handling:

Avoid breathing vapors, mist, or gas.[2]

Prevent contact with skin and eyes.[2]
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Do not ingest.[2]

In case of a spill, absorb the spill with inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable, closed container for disposal.[2] Use a spark-proof tool to clean up

spills.[2]

Storage:

Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed.[2]

Store in a flammables-designated area.[2]

Keep away from sources of ignition.[2]

First Aid and Emergency Procedures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[2]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person. Rinse mouth

with water. Seek immediate medical attention.[2]
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In Case of Fire:

Use foam, dry chemical, or carbon dioxide to extinguish the fire.[2]

Wear a self-contained breathing apparatus (SCBA) and full protective gear.

Disposal Plan
Proper disposal of Ethoxy(ethyl)amine and contaminated materials is essential to prevent

environmental contamination and ensure safety.

Waste Collection:

All waste containing Ethoxy(ethyl)amine must be collected in a designated, properly

labeled, and sealed container.

Do not mix with other waste streams unless compatibility is confirmed.

Disposal Procedure:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.

Do not empty into drains.[3]

By adhering to these safety protocols and operational guidelines, researchers can significantly

mitigate the risks associated with handling Ethoxy(ethyl)amine, fostering a safer and more

productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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